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Compound of Interest

Compound Name: 2-Methoxyphenylboronic acid

Cat. No.: B135780

An In-depth Technical Guide to the Physical Properties of 2-Methoxyphenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Methoxyphenylboronic acid, a versatile reagent widely utilized in organic synthesis and
medicinal chemistry.[1] This document details its key physical characteristics, outlines
standardized experimental protocols for their determination, and illustrates relevant chemical
processes and workflows.

Core Physical and Chemical Properties

2-Methoxyphenylboronic acid, also known as o-Anisylboronic acid, is an arylboronic acid
recognized for its critical role as a building block in the synthesis of complex organic molecules,
including pharmaceuticals and advanced materials.[1][2] Its utility is most prominent in
palladium-catalyzed Suzuki-Miyaura cross-coupling reactions for the formation of carbon-
carbon bonds.[1][2]

Data Summary

The quantitative physical properties of 2-Methoxyphenylboronic acid are summarized in the
table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C7H9BOs3 [11[3]
Molecular Weight 151.96 g/mol [11[31[41[5]

White to off-white crystalline
Appearance [1][6]
powder or crystals

Melting Point 105-110 °C [L1[41151[7]
Boiling Point 319.3 + 44.0 °C (Predicted) [2][7]
pKa 8.55 + 0.58 (Predicted) [2][8]

Insoluble in water; Slightly
N soluble in Chloroform and
Solubility . ] [21[719]
Ethyl Acetate; Soluble in

Methanol.

CAS Number 5720-06-9 [11[3][4]

Experimental Protocols

Detailed methodologies for determining the key physical properties of 2-
Methoxyphenylboronic acid are provided below. These protocols are generalized from
standard laboratory techniques.

Melting Point Determination

The melting point is a crucial indicator of purity for a solid organic compound. A sharp melting
range (typically 0.5-1.0°C) is characteristic of a pure substance, while impurities tend to
depress and broaden the melting range.[2]

Methodology: Capillary Method using a Melting Point Apparatus

o Sample Preparation: Place a small amount of dry 2-Methoxyphenylboronic acid powder on
a clean, dry surface. Gently press the open end of a glass capillary tube into the powder to
collect a small sample. Tap the sealed end of the capillary on a hard surface to pack the
sample down to a height of 1-2 mm.[7][9]
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Apparatus Setup: Place the prepared capillary tube into the sample holder of a melting point
apparatus (e.g., Mel-Temp).[2]

Approximate Determination: Heat the apparatus rapidly to obtain an approximate melting
point. This provides a target range for a more accurate measurement.[2]

Accurate Determination: Allow the apparatus to cool. Prepare a new sample and heat it
quickly to about 15-20°C below the approximate melting point. Then, reduce the heating rate
to approximately 1-2°C per minute.[2][3]

Data Recording: Record the temperature at which the first drop of liquid appears (the
beginning of the melting range) and the temperature at which the entire sample has turned
into a clear liquid (the end of the melting range).[2][7] Repeat the measurement with a fresh
sample to ensure consistency.

Solubility Determination

Solubility provides insight into the polarity of a molecule and helps in selecting appropriate

solvents for reactions and purifications. The principle "like dissolves like" is a fundamental
guide.[10]

Methodology: Qualitative Solubility Test

Preparation: Place approximately 25 mg of 2-Methoxyphenylboronic acid into a small test
tube.

Solvent Addition: Add the chosen solvent (e.g., water, methanol, ethyl acetate) dropwise, in
0.25 mL increments, up to a total volume of approximately 1.5 mL.

Observation: After each addition, vigorously shake or stir the mixture and observe if the solid
dissolves.[5][6]

Classification:
o Soluble: The entire solid dissolves completely, forming a homogeneous solution.

o Slightly Soluble: A noticeable amount of solid dissolves, but some remains undissolved.
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o Insoluble: The solid does not appear to dissolve at all.

o Testing Multiple Solvents: Repeat the procedure with a range of solvents of varying polarities
(e.g., water, methanol, chloroform, hexane) to create a solubility profile.

pKa Determination

The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in
solution. For boronic acids, the pKa reflects the equilibrium between the neutral trigonal planar
acid and the anionic tetrahedral boronate species. This property is crucial for understanding its
reactivity, particularly in base-mediated reactions like the Suzuki coupling.[11]

Methodology: Potentiometric Titration

» Solution Preparation: Accurately weigh a sample of 2-Methoxyphenylboronic acid and
dissolve it in a suitable solvent system (often a mixture of water and an organic co-solvent
like methanol due to limited water solubility) to create a solution of known concentration
(e.g., 1 mM).[12][13] To maintain constant ionic strength, a salt such as KCI (0.15 M) can be
added.[12]

o Apparatus Calibration: Calibrate a pH meter using standard buffer solutions (e.g., pH 4, 7,
and 10).[12][13]

« Titration Setup: Place the boronic acid solution in a beaker with a magnetic stirrer. Immerse
the calibrated pH electrode in the solution. Purge the solution with an inert gas like nitrogen
to remove dissolved COz, which can interfere with the measurement.[12]

« Titration: Add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise
increments using a burette.[13]

» Data Collection: After each addition of titrant, allow the pH to stabilize and record the pH
value and the total volume of titrant added. Continue this process well past the equivalence
point.

e Analysis: Plot the recorded pH values against the volume of NaOH added to generate a
titration curve. The pKa is the pH at the half-equivalence point, which corresponds to the
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inflection point of the curve.[14] The experiment should be repeated multiple times to ensure
accuracy.[12]

Visualizations: Workflows and Relationships

The following diagrams, created using the DOT language, illustrate key experimental and
logical workflows related to 2-Methoxyphenylboronic acid.
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Caption: Workflow for determining the pKa of a boronic acid via potentiometric titration.
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Caption: A typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction.
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Caption: The key mechanistic steps in the palladium-catalyzed Suzuki-Miyaura coupling cycle.
[15][16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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